(1R,6R)-6-(Trifluoromethyl)cyclohex-3-ene-1-carboxylic acid

• IUPAC Name: (1R,6R)-6-(trifluoromethyl)cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C8H9F3O2/c9-8(10,11)6-4-2-1-3-5(6)7(12)13/h1-2,5-6H,3-4H2,(H,12,13)/t5-,6-/m1/s1
• InChI Key: UIDABFKCGLTQFA-PHDIDXHHSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)O)C(F)(F)F
• Isomeric SMILES: C1C=CC[C@H]([C@@H]1C(=O)O)C(F)(F)F
• Molecular Formula: C8H9F3O2
• Molecular Weight: 194.15 g/mol

Description

(1R,6R)-6-(Trifluoromethyl)cyclohex-3-ene-1-carboxylic acid, also known as TFCA, is a fluorinated cyclohexene derivative that has gained significant attention in the field of medicinal chemistry. This compound has been extensively studied for its potential applications in drug discovery and development due to its unique chemical properties and biological activities.

Scientific Research Applications

Synthesis and Chemical Transformations

• Novel Synthetically Useful Trifluoromethyl Building Blocks : A study outlines the synthesis of compounds like ethyl 4-amino-2-oxo-6-(trifluoromethyl)cyclohex-3-ene-1-carboxylate and methyl 4-hydroxy-2-oxo-6-(trifluoromethyl)cyclohex-3-ene-1-carboxylate, representing new trifluoromethyl building blocks for chemical synthesis (Okoro et al., 2006).
• Bifunctional Cyclic Trifluoromethyl Building Blocks : Another research demonstrates the synthesis of 1-(trifluoromethyl)cyclopent-3-ene-1-carboxylic acid esters, which are used as platforms for creating various difunctional trifluoromethylcyclopentane derivatives (Grellepois et al., 2012).

Chiral and Stereochemical Applications

• Chiral Resolution : The chiral resolution of cyclohex-3-ene-1-carboxylic acid to obtain single configurational isomers has been explored, demonstrating its potential in stereoselective synthesis (Yi-liang, 2013).
• Enzymatic Desymmetrization : A study discusses the enzymatic desymmetrization of a related compound, dimethyl cyclohex-4-ene-cis-1,2-dicarboxylate, to produce monoesters with high enantiomeric excess, highlighting the use of such compounds in the creation of chiral intermediates (Goswami & Kissick, 2009).

Novel Synthesis Methods

• Synthesis of Antisepsis Agents : A study reports on the efficient synthesis of optically active cyclohexene antisepsis agents, showcasing the application of cyclohexene derivatives in medicinal chemistry (Yamada et al., 2006).
• Ring-Closing Metathesis : Research describes the synthesis of a functionalized cyclohexene skeleton using ring-closing metathesis, illustrating the compound's role in complex organic synthesis (Cong & Yao, 2006).